BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: The Role of Titanium
Triisostearoylisopropoxide in Cosmetic
Formulations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Titanium triisostearoylisopropoxide

Cat. No.: B008528

Introduction

Titanium triisostearoylisopropoxide (CAS No. 61417-49-0), hereafter referred to as TT, is a
versatile organo-titanate compound extensively utilized in the cosmetics industry. Its primary
function is as a surface modifying and coupling agent for pigments and fillers.[1][2][3][4] By
chemically bonding to the surface of inorganic particles, TT dramatically alters their surface
chemistry from hydrophilic to lipophilic.[3][4] This transformation is fundamental to achieving
superior performance in a wide range of cosmetic formulations, particularly in color cosmetics
and sunscreens.[5][6] These application notes provide an in-depth overview of the functional
benefits, mechanisms of action, and formulation guidelines for TT.

Mechanism of Action

TT functions by creating a covalent bond with the hydroxyl groups present on the surface of
inorganic pigments and fillers such as titanium dioxide, iron oxides, and talc.[7][8][9][10] The
isopropoxy group on the titanium atom is reactive and is lost during the reaction with the
particle surface, forming a stable Ti-O-pigment bond.[9] The remaining three long-chain
isostearoyl groups orient outwards, creating a dense, hydrophobic layer around the particle.[11]
This lipophilic coating reduces the surface energy of the particles, preventing their re-
agglomeration and promoting their dispersion in the oil phase of a cosmetic formulation.[4][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/6

Tech Support


https://www.lesielle.com/int/en/isopropyl-titanium-triisostearate-in-skincare-what-is-inci-867
https://www.nbinno.com/article/other-organic-chemicals/understanding-isopropyl-titanium-triisostearate-cosmetic-ingredient-ningbo-inno-pharmchem-cq
https://www.koboproductsinc.com/products_Categories.aspx?mPage=Treated%20Pigments%20Powders
https://www.tiiips.com/m/tiiips/home?action=listReviews&reviewID=27654&oID=32797
https://www.cir-safety.org/sites/default/files/organo042019finalrep.pdf
https://www.cir-safety.org/sites/default/files/Titanium%20Complexes_0.pdf
https://www.cir-safety.org/sites/default/files/organo092018TR.pdf
https://www.evitachem.com/product/evt-318269
https://www.koboproductsinc.com/Downloads/Kobo-TitanateITT.pdf
https://www.benchchem.com/product/b008528#role-of-titanium-triisostearoylisopropoxide-in-cosmetic-formulations
https://www.benchchem.com/product/b008528#role-of-titanium-triisostearoylisopropoxide-in-cosmetic-formulations
https://www.benchchem.com/product/b008528#role-of-titanium-triisostearoylisopropoxide-in-cosmetic-formulations
https://www.benchchem.com/product/b008528#role-of-titanium-triisostearoylisopropoxide-in-cosmetic-formulations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b008528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

